Cas no 2138032-54-7 (3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione
• CAS No: 2138032-54-7
• MF: C₉H₁₇IO₃S
• MW: 332.198954343796
• CID: 5998496
• PubChem ID: 165489549
• Update Time: 2025-05-20

3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione
• 2138032-54-7
• EN300-1136388

• Inchi： 1S/C9H17IO3S/c1-3-7(4-2)13-9-6-14(11,12)5-8(9)10/h7-9H,3-6H2,1-2H3
• InChI Key： JBNDZZOZSYNVJE-UHFFFAOYSA-N
• SMILES： IC1CS(CC1OC(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 331.99431g/mol
• Monoisotopic Mass: 331.99431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 51.8Ų

Additional information on 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione

Professional Introduction to 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione (CAS No. 2138032-54-7)

The compound 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione (CAS No. 2138032-54-7) represents a significant advancement in the field of synthetic organic chemistry and pharmaceutical research. This heterocyclic thiolane derivative has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of both an iodine substituent and an alkoxy group on a thiolane backbone provides a versatile scaffold for further functionalization, making it a valuable intermediate in the synthesis of complex molecules.

From a chemical perspective, the thiolane core of this compound is particularly noteworthy. Thiolanes are a class of heterocyclic compounds characterized by a sulfur atom bonded to two carbon atoms in a five-membered ring. This structural motif is known for its stability and reactivity, which can be modulated by the presence of various substituents. In the case of 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione, the iodine atom at the 3-position serves as a reactive handle for cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in the construction of biaryl systems. These types of reactions are pivotal in the development of novel pharmaceuticals and agrochemicals.

The pentan-3-yloxy group at the 4-position introduces a longer alkyl chain compared to simpler alkoxy derivatives, which can influence both the solubility and metabolic stability of any resulting compounds. This feature is particularly relevant in drug design, where physicochemical properties often dictate bioavailability and pharmacokinetic behavior. The combination of these structural elements makes 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione a promising building block for exploring new chemical entities.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. Thiolanes, in particular, have been investigated for their potential as antimicrobial, anti-inflammatory, and anticancer agents. The reactivity of the thiolane ring allows for facile derivatization, enabling chemists to tailor properties such as lipophilicity and binding affinity. For instance, modifications at the iodine or alkoxy positions can significantly alter interactions with biological targets, providing opportunities to optimize therapeutic efficacy.

In addition to its synthetic utility, 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione has shown promise in the development of novel materials. The thiolane ring's ability to form stable coordination complexes with metals has been exploited in catalysis and material science. Furthermore, its unique electronic properties make it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) or sensors. These interdisciplinary applications underscore the versatility of this compound.

The synthesis of 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include ring closure reactions to form the thiolane core, followed by selective functionalization at the 3-position with an iodine atom. The introduction of the pentan-3-yloxy group is often achieved through nucleophilic substitution or etherification reactions. These synthetic strategies require careful optimization to ensure high yields and purity, which are critical for downstream applications.

One notable aspect of working with this compound is its reactivity towards transition metal catalysts. The iodine substituent facilitates palladium-catalyzed cross-coupling reactions with boronic acids or stannanes, enabling the construction of complex aryl or vinyl-containing thiolanes. Such transformations are fundamental in modern drug discovery pipelines, allowing for rapid diversification of molecular libraries. Recent studies have demonstrated that incorporating such reactive handles into heterocyclic scaffolds can accelerate hit identification and lead optimization processes.

The pharmacological potential of 3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione has been explored through computational modeling and experimental screening. Virtual screening techniques have been used to identify potential binding interactions with target proteins relevant to diseases such as cancer and neurodegeneration. Preliminary experimental data suggest that derivatives derived from this compound exhibit inhibitory activity against certain enzymes implicated in disease pathways. These findings warrant further investigation into its therapeutic applications.

In conclusion,3-iodo-4-(pentan-3-yloxy)-1lambda6-thiolane-1,1-dione (CAS No. 2138032-54-7) represents a structurally intriguing and synthetically versatile compound with broad applicability across multiple domains of chemistry and biology. Its unique combination of reactivity features positions it as a valuable tool for medicinal chemists seeking to develop novel therapeutics while also offering potential benefits in material science and catalysis. As research continues to uncover new applications for this molecule,its significance is expected to grow further within both academic and industrial settings.